Cas no 61979-92-8 (Propanedioic acid, (1-methyl-2-propenyl)-, dimethyl ester)

• Product Name: Propanedioic acid, (1-methyl-2-propenyl)-, dimethyl ester
• CAS No: 61979-92-8
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 461813
• Update Time: 2024-01-30

Propanedioic acid, (1-methyl-2-propenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1-methyl-2-propenyl)-, dimethyl ester
• Propanedioic acid, 2-(1-methyl-2-propen-1-yl)-, 1,3-dimethyl ester

• Inchi： 1S/C9H14O4/c1-5-6(2)7(8(10)12-3)9(11)13-4/h5-7H,1H2,2-4H3
• InChI Key： RXGVYPLIBNAVDM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)C=C)C(OC)=O

Computed Properties

• Exact Mass: 186.08922

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 182.3±20.0 °C(Predicted)
• PSA: 52.6
• pka: 12.30±0.59(Predicted)